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Abstract
Strontium oxalate (SrC₂O₄), a salt of strontium and oxalic acid, is a compound of significant

interest in various scientific and industrial fields, including pyrotechnics, materials science, and

increasingly, in biomedical applications. Its stability and reactivity are critical parameters that

dictate its utility and handling. This technical guide provides a comprehensive overview of the

thermal stability, solubility, and chemical reactivity of strontium oxalate. It includes detailed

experimental protocols for the characterization of these properties and explores the biological

relevance of strontium ions, particularly in the context of bone metabolism, for professionals in

drug development.

Chemical and Physical Properties
Strontium oxalate is a white, crystalline powder.[1][2] It is sparingly soluble in water but

dissolves in dilute mineral acids.[3] The monohydrate (SrC₂O₄·H₂O) is a common form of this

salt.

Thermal Stability and Decomposition
The thermal decomposition of strontium oxalate is a multi-step process that is crucial for its

applications, particularly in pyrotechnics where it serves as a red coloring agent.[1] The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1213420?utm_src=pdf-interest
https://www.benchchem.com/product/b1213420?utm_src=pdf-body
https://www.benchchem.com/product/b1213420?utm_src=pdf-body
https://www.benchchem.com/product/b1213420?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_oxalate
https://wap.guidechem.com/encyclopedia/strontium-oxalate-dic7000.html
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Qualitative_Analysis/Characteristic_Reactions_of_Select_Metal_Ions/Characteristic_Reactions_of_Strontium_Ions_(Sr)
https://www.benchchem.com/product/b1213420?utm_src=pdf-body
https://en.wikipedia.org/wiki/Strontium_oxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


decomposition is typically studied using thermogravimetric analysis (TGA) and differential

thermal analysis (DTA).

The decomposition of strontium oxalate monohydrate generally proceeds in three main

stages:

Dehydration: The loss of water of crystallization to form anhydrous strontium oxalate.

Decomposition to Carbonate: The anhydrous strontium oxalate decomposes to form

strontium carbonate (SrCO₃) and carbon monoxide (CO).

Decomposition to Oxide: At higher temperatures, strontium carbonate decomposes to

strontium oxide (SrO) and carbon dioxide (CO₂).

The precise temperatures of these transitions can vary depending on factors such as heating

rate and atmospheric conditions.

Quantitative Data on Thermal Decomposition
The following table summarizes key quantitative data related to the thermal decomposition of

strontium oxalate.

Parameter Value Reference

Decomposition of SrC₂O₄ to

SrCO₃

Temperature Range 400 - 600 °C [4]

Peak Temperature ~500 °C [4]

Activation Energy (Ea) 938.01 kJ/mol (in argon) [5]

Decomposition of SrCO₃ to

SrO

Temperature Range > 900 °C [6]

Activation Energy (Ea) 250.3 kJ/mol (in argon) [5]
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Note: Activation energies can vary significantly based on the experimental conditions and the

kinetic model used for analysis.

Experimental Protocol: Thermogravimetric Analysis
(TGA)
This protocol outlines a general procedure for determining the thermal stability of strontium
oxalate using TGA.

Objective: To determine the temperature ranges of decomposition and the associated mass

losses for strontium oxalate.

Apparatus:

Thermogravimetric Analyzer (TGA) equipped with a furnace, a precision balance, and a

programmable temperature controller.

Sample pans (e.g., alumina or platinum).

Inert gas supply (e.g., nitrogen).

Procedure:

Sample Preparation: Accurately weigh a small amount of strontium oxalate (typically 5-10

mg) into a tared TGA sample pan.

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50

mL/min) to provide a non-reactive atmosphere.

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature (e.g., 1000 °C).
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Data Acquisition: Record the sample weight as a function of temperature.

Data Analysis:

Plot the percentage weight loss versus temperature to obtain the TGA curve.

Determine the onset and completion temperatures for each decomposition step.

Calculate the percentage weight loss for each step and compare it with the theoretical

values to identify the decomposition products.

The derivative of the TGA curve (DTG curve) can be used to identify the temperatures of

the maximum rates of weight loss.

Experimental Workflow: Thermal Analysis

Sample Preparation TGA/DTA Analysis Data Analysis

Weigh 5-10 mg of
Strontium Oxalate

Load Sample into
TGA/DTA Instrument

Purge with
Inert Gas (N2)

Heat at a Constant
Rate (e.g., 10°C/min)

Record Weight Change
and Heat Flow Plot TGA/DTA Curves Determine Decomposition

Temperatures & Mass Loss
Kinetic Analysis

(Activation Energy)

Click to download full resolution via product page

A generalized workflow for the thermal analysis of strontium oxalate.

Solubility and Reactivity
Strontium oxalate is characterized by its low solubility in water, a property that is quantified by

its solubility product constant (Ksp). It is, however, reactive towards strong acids.

Solubility Data
The following table summarizes the solubility data for strontium oxalate.
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Solvent Solubility Temperature (°C) Reference

Water 4.6 mg / 100 g 18 [1]

Water 5 g / 100 g 100 [1]

3.5% Acetic Acid 52.6 mg / 100 g Not Specified [1]

23% Acetic Acid 870 mg / 100 g Not Specified [1]

Solubility Product

(Ksp)
Value Temperature (°C) Reference

8.1 x 10⁻⁸ Not Specified [7]

Reactivity with Acids
Strontium oxalate is generally insoluble in water but dissolves in strong mineral acids like

hydrochloric acid (HCl).[3] This reaction is driven by the protonation of the oxalate ion (C₂O₄²⁻)

by the acid. The oxalate ion is the conjugate base of a weak acid (oxalic acid, H₂C₂O₄). In the

presence of a strong acid, the following equilibrium is shifted to the right, consuming the

oxalate ions and causing the strontium oxalate to dissolve:

SrC₂O₄(s) ⇌ Sr²⁺(aq) + C₂O₄²⁻(aq)

C₂O₄²⁻(aq) + 2H⁺(aq) ⇌ H₂C₂O₄(aq)

The overall reaction can be represented as:

SrC₂O₄(s) + 2H⁺(aq) → Sr²⁺(aq) + H₂C₂O₄(aq)[8]

Experimental Protocol: Determination of Solubility
Product (Ksp)
This protocol describes a general method for determining the Ksp of strontium oxalate by

preparing a saturated solution and analyzing the concentration of strontium ions.

Objective: To experimentally determine the solubility product constant (Ksp) of strontium
oxalate.
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Materials:

Strontium oxalate

Deionized water

Filtration apparatus (e.g., filter paper and funnel, or a syringe filter)

A method for determining strontium ion concentration (e.g., Atomic Absorption Spectroscopy

(AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), or titration).

Procedure:

Preparation of Saturated Solution:

Add an excess of solid strontium oxalate to a known volume of deionized water in a

flask.

Stir the mixture for an extended period (e.g., 24 hours) at a constant temperature to

ensure equilibrium is reached.

Separation of the Saturated Solution:

Carefully filter the solution to remove all undissolved solid strontium oxalate. It is crucial

that no solid particles are present in the filtrate.

Analysis of Strontium Ion Concentration:

Accurately measure the concentration of Sr²⁺ ions in the filtered saturated solution using a

calibrated analytical technique (e.g., AAS or ICP-OES).

Calculation of Ksp:

The dissolution of strontium oxalate is represented by: SrC₂O₄(s) ⇌ Sr²⁺(aq) +

C₂O₄²⁻(aq).

From the stoichiometry of the dissolution, the molar concentration of oxalate ions,

[C₂O₄²⁻], is equal to the molar concentration of strontium ions, [Sr²⁺].
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The solubility product constant is calculated using the expression: Ksp = [Sr²⁺][C₂O₄²⁻] =

[Sr²⁺]².

Relevance to Drug Development
While strontium oxalate itself is not a therapeutic agent, the biological effects of strontium ions

are of great interest to drug development professionals, particularly in the field of osteoporosis

and bone regeneration. Strontium ranelate, a drug previously used for osteoporosis, has been

extensively studied and provides a model for understanding the cellular and molecular

mechanisms of strontium.

Mechanism of Action of Strontium on Bone Cells
Strontium has a dual mode of action on bone metabolism: it simultaneously stimulates bone

formation and inhibits bone resorption. This is thought to be mediated primarily through the

activation of the Calcium-Sensing Receptor (CaSR) on osteoblasts and osteoclasts.

Key Signaling Pathways Activated by Strontium:

Wnt/β-catenin Pathway: Activation of this pathway in osteoblasts promotes their

differentiation and proliferation, leading to increased bone formation.

MAPK/ERK Pathway: This pathway is also involved in promoting osteoblast proliferation and

differentiation.

OPG/RANKL Pathway: Strontium can increase the expression of osteoprotegerin (OPG) and

decrease the expression of Receptor Activator of Nuclear Factor κ-B Ligand (RANKL) by

osteoblasts. This shifts the balance towards inhibiting the formation and activity of bone-

resorbing osteoclasts.

Signaling Pathway Diagram
Signaling pathways activated by strontium in bone cells.

Biocompatibility and Drug Delivery
Strontium-containing biomaterials have generally shown good biocompatibility.[9] The release

of strontium ions from these materials can promote bone regeneration. Strontium-based

nanoparticles, including strontium carbonate nanoparticles, have been investigated as potential
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drug delivery vehicles, particularly for their pH-sensitive release properties.[10][11][12] While

specific studies on the biocompatibility of pure strontium oxalate are less common, the known

effects of strontium ions suggest potential for its use in developing novel drug delivery systems

for bone-related therapies.

Synthesis of Strontium Oxalate
Strontium oxalate is typically synthesized via a precipitation reaction.

Experimental Protocol: Synthesis of Strontium Oxalate
Monohydrate
Objective: To synthesize strontium oxalate monohydrate by precipitation.

Materials:

Strontium chloride (SrCl₂) or Strontium nitrate (Sr(NO₃)₂)

Oxalic acid (H₂C₂O₄) or a soluble oxalate salt (e.g., sodium oxalate, Na₂C₂O₄)

Deionized water

Beakers, graduated cylinders, stirring rod

Filtration apparatus

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare an aqueous solution of a soluble strontium salt (e.g., 0.5 M SrCl₂).

Prepare an aqueous solution of oxalic acid or a soluble oxalate salt with the same molar

concentration (e.g., 0.5 M Na₂C₂O₄).

Precipitation:
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Slowly add the oxalate solution to the strontium salt solution while stirring continuously. A

white precipitate of strontium oxalate will form immediately.

Digestion of the Precipitate:

Gently heat the mixture (e.g., to 60-80 °C) and continue stirring for a period of time (e.g.,

1-2 hours). This process, known as digestion, can improve the filterability of the precipitate

by promoting the growth of larger crystals.

Isolation and Washing:

Allow the precipitate to settle, then decant the supernatant.

Collect the precipitate by filtration.

Wash the precipitate several times with deionized water to remove any soluble impurities.

Drying:

Dry the collected strontium oxalate in an oven at a moderate temperature (e.g., 100-110

°C) to a constant weight. This will yield strontium oxalate monohydrate.

Synthesis Workflow
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A workflow for the synthesis of strontium oxalate monohydrate.
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Conclusion
Strontium oxalate is a compound with well-defined thermal decomposition properties and

predictable reactivity, particularly with acids. Its low solubility and the bioactive nature of

strontium ions make it a compound of interest for both established applications like

pyrotechnics and emerging fields such as drug delivery and bone tissue engineering. A

thorough understanding of its stability and reactivity, as detailed in this guide, is essential for its

safe handling and innovative application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Stability and
Reactivity of Strontium Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213420#stability-and-reactivity-of-strontium-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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